Cas no 1212976-91-4 ((R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL)

• Product Name: (R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL
• CAS No: 1212976-91-4
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5700709
• PubChem ID: 131303136
• Update Time: 2025-05-21

(R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL Chemical and Physical Properties

Names and Identifiers

• (R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINEHCL
• 1212976-91-4
• (R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL
• Benzenemethanamine, α-(1-methylethyl)-3-(methylsulfonyl)-, (αR)-

• Inchi： 1S/C11H17NO2S/c1-8(2)11(12)9-5-4-6-10(7-9)15(3,13)14/h4-8,11H,12H2,1-3H3/t11-/m1/s1
• InChI Key： GSZQZWZBNPIBNO-LLVKDONJSA-N
• SMILES： S(C)(C1=CC=CC(=C1)[C@@H](C(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.126±0.06 g/cm3(Predicted)
• Boiling Point: 387.1±34.0 °C(Predicted)
• pka: 9.18±0.10(Predicted)

Additional information on (R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCL

(R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCl: A Comprehensive Overview

The compound with CAS No. 1212976-91-4, commonly referred to as (R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCl, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

Chemical Structure and Properties

The molecular structure of (R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCl is characterized by a chiral center at the second carbon atom, which imparts its (R)-configuration. The molecule consists of a phenyl ring substituted with a methanesulfonyl group at the 3-position, connected to a propanamine backbone with a methyl group attached to the second carbon. This configuration contributes to its unique physicochemical properties, including solubility, stability, and reactivity.

Recent advancements in computational chemistry have allowed for detailed modeling of this compound's electronic structure. Studies using density functional theory (DFT) have revealed insights into its molecular orbitals and reactivity patterns, which are crucial for understanding its interactions with biological systems.

Pharmacological Properties and Applications

(R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCl has demonstrated promising pharmacological activity in preclinical studies. Research published in 2023 highlights its potential as a modulator of key signaling pathways involved in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Moreover, this compound has shown selective inhibition of certain enzymes, suggesting its utility in anti-inflammatory and antitumor therapies. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated its development, with early-stage clinical trials currently underway.

Synthesis and Optimization

The synthesis of (R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCl involves a multi-step process that combines principles of stereochemistry and catalytic chemistry. Recent innovations in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric excess, ensuring its suitability for pharmaceutical applications.

Investigators have also explored alternative synthetic routes to improve yield and reduce costs. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality. These advancements underscore the importance of continuous process optimization in drug discovery.

Safety and Regulatory Considerations

As with any novel pharmaceutical agent, the safety profile of (R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCl is under rigorous evaluation. Preclinical toxicology studies indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models.

Regulatory agencies such as the FDA and EMA have expressed interest in this compound due to its innovative mechanism of action and potential therapeutic benefits. Ongoing Phase I clinical trials aim to establish its safety profile in human subjects, paving the way for further development.

Future Directions

The future of (R)-2-METHYL-1-(3-(METHYLSULFONYL)PHENYL)PROPAN-1-AMINE HCl lies in its continued exploration as a therapeutic agent across diverse disease states. Researchers are actively investigating its potential in treating rare genetic disorders and infectious diseases, where current treatment options remain limited.

Collaborative research initiatives between academia, industry, and government agencies are expected to drive innovation in this field. The integration of artificial intelligence (AI) into drug discovery pipelines may further enhance our understanding of this compound's therapeutic potential.